Cas no 89879-07-2 (Acetic acid, chloro(methylcyclopropylidene)-, methyl ester)

Acetic acid, chloro(methylcyclopropylidene)-, methyl ester structure
89879-07-2 structure
Product name:Acetic acid, chloro(methylcyclopropylidene)-, methyl ester
CAS No:89879-07-2
MF:C7H9ClO2
MW:160.598161458969
CID:586078
PubChem ID:71326721

Acetic acid, chloro(methylcyclopropylidene)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, chloro(methylcyclopropylidene)-, methyl ester
    • methyl 2-chloro-2-(2-methylcyclopropylidene)acetate
    • DTXSID40755860
    • Methyl chloro(2-methylcyclopropylidene)acetate
    • 89879-07-2
    • Inchi: InChI=1S/C7H9ClO2/c1-4-3-5(4)6(8)7(9)10-2/h4H,3H2,1-2H3
    • InChI Key: FDRPUBDGLAKUHT-UHFFFAOYSA-N
    • SMILES: CC1CC1=C(C(=O)OC)Cl

Computed Properties

  • Exact Mass: 160.0291072g/mol
  • Monoisotopic Mass: 160.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.7
  • Topological Polar Surface Area: 26.3Ų

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